1772-03-8; 1886979-58-3

D-(+)-Galactosamine hydrochloride

• CAS RN:
• 1772-03-8; 1886979-58-3

• Formula:
• C6H14ClNO5

• InChI:
• InChI=1S/C6H13NO5.ClH/c7-3-5(10)4(9)2(1-8)12-6(3)11;/h2-6,8-11H,1,7H2;1H/t2-,3-,4+,5-,6?;/m1./s1

• InChIKey:
• QKPLRMLTKYXDST-BMZZJELJSA-N

• D-(+)-Galactosamine hydrochloride is a hexose.

D-(+)-Galactosamine hydrochloride

In Stock

• CAS RN:
• 1886979-58-3

• Formula:
• C6H14ClNO5

• InChI:
• InChI=1S/C6H13NO5.ClH/c7-3-5(10)4(9)2(1-8)12-6(3)11;/h2-6,8-11H,1,7H2;1H/t2-,3-,4+,5-,6?;/m1./s1

• InChIKey:
• QKPLRMLTKYXDST-BMZZJELJSA-N

• D-(+)-Galactosamine hydrochloride is a hexose.

D-(+)-Galactosamine hydrochloride

In Stock

• CAS RN:
• 1772-03-8

• Formula:
• C6H14ClNO5

• InChI:
• InChI=1S/C6H13NO5.ClH/c7-3-5(10)4(9)2(1-8)12-6(3)11;/h2-6,8-11H,1,7H2;1H/t2-,3-,4+,5-,6?;/m1./s1

• InChIKey:
• CBOJBBMQJBVCMW-NQZVPSPJSA-N

• Lipid peroxidation and apoptosis inducer. Increases triacylglycerol synthesis by inhibiting palmitate oxidation pathway and decreases triacylglycerol secretion. Inhibits oxidation and phosphorylation in liver mitochondria. Hepatotoxic agent. Active in vitro and in vivo.
  Pharmaceutical secondary standards for application in quality control provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards
  D-Galactosamine is an amino sugar derivative of D-galactose. D-Galactosamine is hepatotoxic and is used, alone or in combination with LPS, as a model of liver failure in rodents.